![molecular formula C19H22N2O2 B4855191 (3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine CAS No. 355816-91-0](/img/structure/B4855191.png)
(3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine
Overview
Description
(3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine, also known as 25I-NBOMe, is a synthetic psychedelic drug that belongs to the family of phenethylamines. It was first synthesized by Ralf Heim in 2003, and since then, it has gained popularity as a recreational drug due to its potent hallucinogenic effects. However, its potential therapeutic applications have also been studied in scientific research.
Mechanism of Action
(3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine acts as a partial agonist at the serotonin 2A receptor, which leads to the activation of intracellular signaling pathways. This results in the modulation of neurotransmitter release and the regulation of neuronal activity in various regions of the brain, including the prefrontal cortex, hippocampus, and amygdala.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine include altered perception, mood, and cognition. It has been reported to induce intense visual and auditory hallucinations, as well as changes in the perception of time and space. It can also cause changes in mood, ranging from euphoria to anxiety and paranoia. Additionally, it has been found to impair cognitive function, including memory and attention.
Advantages and Limitations for Lab Experiments
(3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine has several advantages for lab experiments, including its high potency and selectivity for the serotonin 2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its recreational use and potential for abuse pose a limitation for its use in scientific research.
Future Directions
There are several future directions for the study of (3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine. One area of research is the development of novel therapeutics that target the serotonin 2A receptor for the treatment of psychiatric disorders. Another area of research is the investigation of the long-term effects of (3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine on brain function and behavior. Additionally, the development of more selective and potent compounds that target the serotonin 2A receptor could lead to the discovery of new treatments for psychiatric disorders.
Scientific Research Applications
(3,5-dimethoxybenzyl)[2-(1H-indol-3-yl)ethyl]amine has been studied for its potential therapeutic applications in scientific research. It has been found to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor has been implicated in the pathophysiology of several psychiatric disorders, including depression, anxiety, and schizophrenia.
properties
IUPAC Name |
N-[(3,5-dimethoxyphenyl)methyl]-2-(1H-indol-3-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c1-22-16-9-14(10-17(11-16)23-2)12-20-8-7-15-13-21-19-6-4-3-5-18(15)19/h3-6,9-11,13,20-21H,7-8,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZNLWQYOQRHZNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CNCCC2=CNC3=CC=CC=C32)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501207618 |
Source
|
| Record name | N-[(3,5-Dimethoxyphenyl)methyl]-1H-indole-3-ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501207618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3,5-Dimethoxyphenyl)methyl]-1H-indole-3-ethanamine | |
CAS RN |
355816-91-0 |
Source
|
| Record name | N-[(3,5-Dimethoxyphenyl)methyl]-1H-indole-3-ethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=355816-91-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(3,5-Dimethoxyphenyl)methyl]-1H-indole-3-ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501207618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-bromobenzylidene)-6-methyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione](/img/structure/B4855111.png)
![methyl [(7-oxo-5-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate](/img/structure/B4855114.png)
![2,3-dichloro-4-methoxy-N-[3-(1-pyrrolidinyl)propyl]benzenesulfonamide](/img/structure/B4855117.png)
![7-benzyl-1,3-dimethyl-8-[4-(2-thienylcarbonyl)-1-piperazinyl]-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B4855121.png)
![3-(2-cyclohexylethyl)-5-[4-(methylthio)benzylidene]-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4855123.png)
![ethyl 4-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinecarboxylate](/img/structure/B4855148.png)
![2-methyl-6-{[6-methyl-2-(propylthio)-4-pyrimidinyl]oxy}-3(2H)-pyridazinone](/img/structure/B4855158.png)
![2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methylbenzyl)acetamide](/img/structure/B4855182.png)
![2-{[4-allyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-ethylphenyl)acetamide](/img/structure/B4855188.png)
![N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide](/img/structure/B4855199.png)
![2-{[4-(2,4-dichlorophenoxy)butanoyl]amino}-4-ethyl-5-methyl-3-thiophenecarboxamide](/img/structure/B4855207.png)